2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride

• IUPAC Name: 2-[2-[[5-(3,5-dichlorophenyl)furan-2-yl]methylamino]ethoxy]ethanol;hydrochloride
• InChI: InChI=1S/C15H17Cl2NO3.ClH/c16-12-7-11(8-13(17)9-12)15-2-1-14(21-15)10-18-3-5-20-6-4-19;/h1-2,7-9,18-19H,3-6,10H2;1H
• InChI Key: GURCQSXBKOISIY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C2=CC(=CC(=C2)Cl)Cl)CNCCOCCO.Cl
• Molecular Formula: C15H18Cl3NO3
• Molecular Weight: 366.7 g/mol

Description

2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride, also known as Fexofenadine hydrochloride, is a second-generation antihistamine drug. This drug is used to treat symptoms of allergies such as runny nose, sneezing, itching, and watery eyes. Fexofenadine hydrochloride has been widely used in clinical settings due to its efficacy and safety profile.

Mechanism of Action

2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride is a selective antagonist of the histamine H1 receptor. It works by blocking the binding of histamine to the receptor, which prevents the activation of the receptor and the subsequent release of inflammatory mediators. This results in a reduction in the symptoms of allergies.
Biochemical and Physiological Effects:
2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride has been shown to have minimal effects on the central nervous system, which makes it a safe treatment option for allergic rhinitis and urticaria. In addition, 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride has been shown to have a rapid onset of action and a long duration of action, which makes it a convenient treatment option for patients.

Advantages and Limitations for Lab Experiments

2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride has several advantages for lab experiments. It is a well-established drug with a known mechanism of action and a good safety profile. In addition, 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride is readily available and can be easily synthesized. However, there are some limitations to the use of 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride in lab experiments. One limitation is that it is a selective antagonist of the histamine H1 receptor, which may limit its usefulness in studying other receptors involved in allergic reactions.

Future Directions

There are several future directions for research on 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride. One direction is the investigation of its effects on other receptors involved in allergic reactions. Another direction is the development of new formulations of 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride that have improved bioavailability and faster onset of action. Finally, the use of 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride in combination with other drugs for the treatment of allergies should be explored.

Scientific Research Applications

2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride has been extensively studied for its effectiveness in treating allergic rhinitis and urticaria. Several clinical trials have shown that 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride is a safe and effective treatment for these conditions. In addition, 2-[2-({[5-(3,5-dichlorophenyl)-2-furyl]methyl}amino)ethoxy]ethanol hydrochloride hydrochloride has been used in research studies to investigate the role of histamine in various physiological processes.